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Cat. No.: B1195823 Get Quote

Ensuring laboratory safety and compliance is paramount when handling reactive elements like

samarium. This guide provides detailed procedures for the proper disposal of samarium
waste, safeguarding personnel and the environment.

Samarium, particularly in its powdered form, is a flammable solid that reacts with water to

release flammable gases.[1][2][3][4] Adherence to strict disposal protocols is therefore

essential. This document outlines the necessary steps for the safe handling and disposal of

samarium waste in a research or drug development setting.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all relevant personnel are familiar with

the hazards associated with samarium. Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are essential to prevent eye irritation.[3]

Hand Protection: Wear protective gloves, such as rubber gloves.[3]

Skin Protection: A protective work uniform, including long sleeves, pants, and closed-toe

shoes, should be worn.[3]

Respiratory Protection: In situations where dust may be generated, a dust respirator is

necessary.[3]
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**Step-by-Step Disposal Protocol
The proper disposal of samarium waste involves a systematic approach to ensure safety and

regulatory compliance.

Step 1: Waste Identification and Segregation

All waste materials containing samarium must be clearly identified.

Segregate samarium waste from other laboratory waste streams.

Due to its reactivity with water, samarium waste must be kept in a dry environment.[1][2][3]

[5]

Step 2: Containerization

Use only approved, dedicated containers for samarium waste.

Containers must be clean, dry, and free of any contaminants that could react with samarium.

The container must be sealable to prevent exposure to moisture and air.[1][2][5]

For samarium powder, it is recommended to store it under an inert gas like argon.[5]

Step 3: Labeling

Clearly label the waste container with the following information:

"Hazardous Waste"

"Samarium"

"Reactive" and "Flammable Solid"

The date of accumulation.

The specific hazards (e.g., "Reacts with water to produce flammable gas").

Step 4: Storage
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Store the sealed waste container in a designated hazardous waste accumulation area.

The storage area must be cool, dry, and well-ventilated.[1]

Keep the container away from sources of ignition, heat, and incompatible materials such as

water, acids, and oxidizing agents.[1][5][6]

Step 5: Disposal

Samarium waste must be disposed of through an approved hazardous waste disposal

facility.[1][2][3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal.

Do not attempt to dispose of samarium waste down the drain or in regular trash.[6]

Quantitative Data Summary
The following table summarizes key quantitative data for samarium, primarily for transportation

and hazard identification purposes.

Property Value Citation

UN Number (Powder) UN3132 [1]

UN Number (Chunks) UN3208 [4]

UN Number (Flammable Solid) UN3178 [5][7]

Hazard Class

4.3 (Substances which, in

contact with water, emit

flammable gases)

[1]

Subsidiary Hazard Class 4.1 (Flammable solids) [1]

Packing Group II / III [1][4]
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The logical flow for the proper disposal of samarium waste is depicted in the diagram below.

This workflow ensures that all safety and regulatory aspects are considered.

Samarium Disposal Workflow

Preparation

Containment

Storage

Disposal

Start: Samarium Waste Generated

Don Appropriate PPE

Identify and Segregate Samarium Waste

Select Clean, Dry, Approved Container

Label Container with Hazard Information

Store in Designated Cool, Dry, Ventilated Area

Keep Away from Incompatibles (Water, Acids, etc.)

Contact EHS for Waste Pickup

Dispose via Approved Hazardous Waste Facility
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Click to download full resolution via product page

Samarium Disposal Workflow Diagram

This procedural guide is intended to provide essential information for the safe and compliant

disposal of samarium waste. Always consult your institution's specific safety protocols and

your local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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